Cas no 903255-12-9 (N'-(3-fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide)

• Product Name: N'-(3-fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide
• CAS No: 903255-12-9
• MF: C₂₂H₂₇FN₄O₃
• MW: 414.473188638687
• CID: 5493959
• Update Time: 2025-07-14

N'-(3-fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-fluorophenyl)-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• N'-(3-fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

• Inchi： 1S/C22H27FN4O3/c1-26-10-12-27(13-11-26)20(16-6-8-19(30-2)9-7-16)15-24-21(28)22(29)25-18-5-3-4-17(23)14-18/h3-9,14,20H,10-13,15H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key： GPVOSBZHRSAFTF-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(OC)C=C1)N1CCN(C)CC1)(=O)C(NC1=CC=CC(F)=C1)=O

Additional information on N'-(3-fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

N'-(3-Fluorophenyl)-N-2-(4-Methoxyphenyl)-2-(4-Methylpiperazin-1-yl)ethylethanediamide (CAS No. 903255-12-9): A Comprehensive Overview

N'-(3-Fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 903255-12-9) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, has garnered significant attention due to its potential therapeutic properties and its role in the development of novel drugs.

The molecular structure of N'-(3-fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide is characterized by the presence of a fluorinated phenyl group, a methoxy-substituted phenyl group, and a 4-methylpiperazine moiety. These functional groups contribute to the compound's unique pharmacological profile, making it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of N'-(3-fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects, which may be beneficial in the management of conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems and reduce oxidative stress has been identified as key mechanisms underlying its therapeutic potential.

In addition to its neuroprotective properties, N'-(3-fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are known to play a crucial role in the pathogenesis of inflammatory diseases. These findings suggest that N'-(3-fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide may have potential applications in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N'-(3-fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its effective use as a therapeutic agent. In particular, the compound's high oral bioavailability and long half-life make it suitable for chronic administration, which is often required for the treatment of chronic diseases.

Clinical trials are currently underway to further evaluate the safety and efficacy of N'-(3-fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and does not exhibit significant adverse effects at therapeutic doses. These findings are promising and suggest that N'-(3-fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide may be a viable candidate for further clinical development.

In conclusion, N'-(3-fluorophenyl)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 903255-12-9) is a promising compound with a diverse range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases and conditions.